Cas no 68-38-2 ()

• CAS No: 68-38-2
• MF: C₃H₂BrO₃
• MW: 165.950180530548
• CID: 6697494
• PubChem ID: 6994776
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)/p-1
• InChI Key： PRRZDZJYSJLDBS-UHFFFAOYSA-M
• SMILES： BrCC(C(=O)[O-])=O

Computed Properties

• Exact Mass: 164.91873g/mol
• Monoisotopic Mass: 164.91873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 92.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives